Cas no 2446-69-7 (4-Hexylphenol)

4-Hexylphenol Properties

Names and Identifiers

• 4-Hexylphenol
• 4-n-Hexylphenol
• 4-n-Hexylphenolneat
• 1-(4-Hydroxyphenyl)hexane
• 1-(4-Hydroxyphenyl)hexane p-n-Hexylphenol
• Phenol,4-hexyl
• Phenol,p-hexyl
• p-Hexylphenol
• p-n-Hexylphenol
• Phenol, 4-hexyl-
• 3V1KE0N8D5
• SZWBRVPZWJYIHI-UHFFFAOYSA-N
• Phenol, p-hexyl-
• 4-Hexylphenol, AldrichCPR
• BIDD:ER0077
• SBB059155
• TL8002009
• ST508251
• SCHEMBL152397
• H0611
• 4-HEXYLBENZOLOL
• BS-43829
• MFCD00051313
• W-107315
• SR-01000398912-1
• EU-0034692
• 4-Hexylphenol, >=98.0% (HPLC)
• CHEBI:34439
• FT-0619174
• DTXSID5062425
• AKOS002685652
• SY052274
• NS00027671
• D90917
• EINECS 219-501-2
• UNII-3V1KE0N8D5
• 2446-69-7
• SR-01000398912
• Q27116069
• DTXCID4037085
• +Expand

• MDL： MFCD00051313
• InChIKey： SZWBRVPZWJYIHI-UHFFFAOYSA-N
• Inchi： 1S/C12H18O/c1-2-3-4-5-6-11-7-9-12(13)10-8-11/h7-10,13H,2-6H2,1H3
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 178.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 178.135765
• Heavy Atom Count: 13
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 3.51500
• PSA: 20.23000
• Refractive Index: 1.5091 (estimate)
• Boiling Point: 270.52°C (rough estimate)
• Melting Point: 23-32 °C (lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 31 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.9249 (rough estimate)

4-Hexylphenol Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

4-Hexylphenol Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons